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For Researchers, Scientists, and Drug Development Professionals

The landscape of antibacterial drug development, particularly for treating resistant Gram-

positive infections and tuberculosis, has seen the evolution of the oxazolidinone class of

antibiotics. Posizolid (also known as AZD5847 or AZD2563), an early candidate in this class,

offers a valuable case study when benchmarked against newer, more successful generation

antibiotics like Tedizolid and the investigational Delpazolid. This guide provides an objective

comparison of Posizolid's performance, supported by available experimental data, to

contextualize its development and highlight the advancements in the field.

Executive Summary
Posizolid demonstrated promising initial in vitro activity against a range of Gram-positive

pathogens and Mycobacterium tuberculosis.[1][2] However, its clinical development was

ultimately halted by AstraZeneca due to modest efficacy and significant safety concerns,

including hematologic and hepatic adverse events, observed in Phase 2a trials.[1] In contrast,

newer oxazolidinones such as Tedizolid have achieved regulatory approval by demonstrating

non-inferior efficacy to older standards like Linezolid but with a significantly improved safety
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profile, particularly concerning myelosuppression.[3][4] Other candidates like Delpazolid

continue in development, showing potent activity and favorable safety in early trials. This guide

will dissect the available data to draw a clear comparison.

Mechanism of Action: The Oxazolidinone Hallmark
Oxazolidinones, including Posizolid and its successors, share a unique mechanism of action.

They are protein synthesis inhibitors that act at an early stage of translation. By binding to the

50S ribosomal subunit at the peptidyl transferase center (PTC) on the 23S rRNA, they prevent

the formation of the functional 70S initiation complex. This action effectively blocks the

translation process from starting, thereby inhibiting bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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